Cas no 1289170-61-1 (3-formyl-6-methoxypyridine-2-carboxylic acid)

• Product Name: 3-formyl-6-methoxypyridine-2-carboxylic acid
• CAS No: 1289170-61-1
• MF: C₈H₇NO₄
• MW: 181.145482301712
• CID: 6377971
• PubChem ID: 165597857
• Update Time: 2025-08-05

3-formyl-6-methoxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-formyl-6-methoxypyridine-2-carboxylic acid
• 3-Formyl-6-methoxypicolinic acid
• 1289170-61-1
• EN300-1578612

• Inchi： 1S/C8H7NO4/c1-13-6-3-2-5(4-10)7(9-6)8(11)12/h2-4H,1H3,(H,11,12)
• InChI Key： RTBVFIXHPHUEIN-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C=O)C(C(=O)O)=N1

Computed Properties

• Exact Mass: 181.03750770g/mol
• Monoisotopic Mass: 181.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 76.5Ų

Additional information on 3-formyl-6-methoxypyridine-2-carboxylic acid

3-Formyl-6-Methoxypyridine-2-Carboxylic Acid: A Comprehensive Overview

3-Formyl-6-methoxypyridine-2-carboxylic acid, also known by its CAS number 1289170-61-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique pyridine ring structure, has garnered attention due to its potential applications in drug discovery and material science. The molecule consists of a pyridine ring substituted with a formyl group at position 3, a methoxy group at position 6, and a carboxylic acid group at position 2. These functional groups endow the compound with versatile chemical properties and reactivity.

The synthesis of 3-formyl-6-methoxypyridine-2-carboxylic acid involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound, often utilizing green chemistry principles to minimize environmental impact. Researchers have explored various routes, including oxidative coupling reactions and catalytic asymmetric synthesis, to achieve high yields and purity. The use of microwave-assisted synthesis has also been reported, significantly reducing reaction times while maintaining product quality.

The biological activity of 3-formyl-6-methoxypyridine-2-carboxylic acid has been extensively studied in recent years. In vitro studies have demonstrated its potential as a modulator of key enzymes involved in metabolic pathways. For instance, the compound has shown inhibitory effects on histone deacetylases (HDACs), which are critical targets in cancer therapy. Additionally, it exhibits antioxidant properties, making it a promising candidate for combating oxidative stress-related diseases such as neurodegenerative disorders.

Recent research has delved into the pharmacokinetic profile of 3-formyl-6-methoxypyridine-2-carboxylic acid, revealing favorable absorption and bioavailability characteristics. Preclinical studies in animal models have further highlighted its potential as an anti-inflammatory agent, with significant reductions observed in pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings underscore the compound's versatility as a lead molecule for drug development.

In terms of applications beyond pharmacology, 3-formyl-6-methoxypyridine-2-carboxylic acid has found utility in material science. Its ability to form coordination complexes with transition metals has led to its use in catalysis and sensor development. For example, researchers have exploited its chelating properties to create highly sensitive sensors for detecting heavy metal ions in aqueous environments.

The future prospects for 3-formyl-6-methoxypyridine-2-carboxylic acid are bright, with ongoing studies exploring its role in gene regulation and epigenetics. Its ability to influence histone acetylation patterns suggests potential applications in epigenetic therapy for cancer and other genetic disorders. Furthermore, advancements in computational chemistry are enabling researchers to predict and optimize the compound's bioactivity through molecular docking studies and machine learning algorithms.

In conclusion, 3-formyl-6-methoxypyridine-2-carboxylic acid, CAS number 1289170-61-1, stands as a testament to the ingenuity of modern organic chemistry. Its diverse functional groups and promising biological activities position it as a valuable asset in both therapeutic development and materials innovation. As research continues to unravel its full potential, this compound is poised to make significant contributions to various scientific disciplines.